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Compound of Interest

Compound Name: Combi-2

Cat. No.: B15139189 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides crucial safety and logistical information for

the handling and disposal of Combi-2, a multi-micronutrient fertilizer. Adherence to these

procedural guidelines is essential for minimizing risks and ensuring operational efficiency.

Hazard Identification and Personal Protective
Equipment (PPE)
Combi-2 is a mixture of several chelated and non-chelated micronutrients. While the overall

toxicity is low, some individual components can cause irritation or have other health effects

upon exposure. The primary routes of exposure are inhalation of dust, skin contact, and eye

contact. Ingestion is unlikely in a laboratory setting but should be considered.[1][2][3][4][5][6][7]

[8][9][10][11][12][13]

A risk assessment should always be conducted before handling. The following table

summarizes the recommended PPE to mitigate exposure risks.
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Personal Protective

Equipment
Specification Purpose

Hand Protection Nitrile or neoprene gloves.[14]

To prevent skin irritation from

prolonged or repeated contact.

[2][5][6][8][9]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[1][2][10]

To protect eyes from dust

particles that may cause

irritation.[1][3][5][6][7][8][9][10]

[11][12]

Respiratory Protection

NIOSH/MSHA approved mask

for nuisance dust or an air-

purifying respirator if dust

levels are high.[3][15]

To prevent inhalation of

airborne dust particles which

may cause respiratory tract

irritation.[1][2][4]

Body Protection
Laboratory coat, long-sleeved

shirt, and long pants.[2]

To minimize skin contact with

the product.

Safe Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of Combi-2 and ensuring a

safe working environment.

Handling:

Work in a well-ventilated area to minimize dust accumulation.[3][10]

Avoid generating dust during handling and mixing.

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[1][3][8][9][16][17]

Ensure that an eyewash station and safety shower are readily accessible.[1][3]

Storage:

Store in a cool, dry, and well-ventilated area.[1][18]
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Keep the container tightly closed when not in use.[18]

Store away from incompatible materials such as strong oxidizing agents.[9][19][20]

Keep out of reach of children and unauthorized personnel.[21]

Experimental Workflow for Safe Use
The following diagram outlines the standard operating procedure for the safe handling and use

of Combi-2 in a laboratory setting.
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Figure 1: Standard Operating Procedure for Combi-2 Handling.
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Disposal Plan
Unused Combi-2 and contaminated materials should be disposed of in accordance with local,

state, and federal regulations.[21]

Small Quantities: For small spills or leftover material, it may be possible to dispose of it in a

landfill, but always consult local authorities first.[22]

Large Quantities: Tonnage quantities should not be sent to a landfill. If possible, the product

should be used for an appropriate application.[22]

Contaminated Materials: Absorbent materials used to clean up spills and contaminated PPE

should be placed in a sealed container and disposed of as hazardous waste if required by

local regulations.[3][20] Do not contaminate watercourses with spilled material.[3] If you are

unsure about the proper disposal method, contact a professional waste disposal service.[21]

[23]

Component Hazard Summary
The following table provides a summary of the hazards associated with the common

components of Combi-2, based on their Safety Data Sheets.
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Component CAS Number Primary Hazards LD50 (Oral, Rat)

Chelated Iron (Fe) 15708-41-5

Eye and skin irritation,

respiratory sensitizer.

[3][19]

Not available

Chelated Manganese

(Mn)
68015-77-0

May cause irritation to

the respiratory tract,

skin, and eyes.[1][8]

[13]

Harmful if swallowed.

[8]

Chelated Zinc (Zn) 67859-51-2

May cause mild eye

and skin irritation.[2]

[16]

May be harmful if

swallowed.[16]

Chelated Copper (Cu) 14025-15-1

Causes skin and

serious eye irritation.

[7][11][12]

890 mg/kg[12]

Boric Acid (B) 10043-35-3

May damage fertility

or the unborn child.

[24][25]

2,660 - 5,140

mg/kg[24]

Sodium Molybdate

(Mo)
7631-95-0

Generally not

classified as

hazardous.[26]

Not available

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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